Cas no 1189945-51-4 (N-(2-ethyl-6-methylphenyl)-2-{4-(pyridin-2-yl)-3H-1,5-benzodiazepin-2-ylsulfanyl}acetamide)

• Product Name: N-(2-ethyl-6-methylphenyl)-2-{4-(pyridin-2-yl)-3H-1,5-benzodiazepin-2-ylsulfanyl}acetamide
• CAS No: 1189945-51-4
• MF: C₂₅H₂₄N₄OS
• MW: 428.549263954163
• CID: 6245482
• PubChem ID: 49668205
• Update Time: 2025-10-30

N-(2-ethyl-6-methylphenyl)-2-{4-(pyridin-2-yl)-3H-1,5-benzodiazepin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethyl-6-methylphenyl)-2-{4-(pyridin-2-yl)-3H-1,5-benzodiazepin-2-ylsulfanyl}acetamide
• N-(2-ethyl-6-methylphenyl)-2-{[4-(pyridin-2-yl)-3H-1,5-benzodiazepin-2-yl]sulfanyl}acetamide
• N-(2-ethyl-6-methylphenyl)-2-((4-(pyridin-2-yl)-3H-benzo[b][1,4]diazepin-2-yl)thio)acetamide
• HMS3437K10
• 1189945-51-4
• AKOS016284321
• N-(2-ethyl-6-methylphenyl)-2-[(2-pyridin-2-yl-3H-1,5-benzodiazepin-4-yl)sulfanyl]acetamide
• VU0626222-1
• F3407-0729
• N-(2-ethyl-6-methylphenyl)-2-[(4-pyridin-2-yl-3H-1,5-benzodiazepin-2-yl)thio]acetamide

• Inchi： 1S/C25H24N4OS/c1-3-18-10-8-9-17(2)25(18)29-23(30)16-31-24-15-22(19-11-6-7-14-26-19)27-20-12-4-5-13-21(20)28-24/h4-14H,3,15-16H2,1-2H3,(H,29,30)
• InChI Key： GKENTGCEAYHJCT-UHFFFAOYSA-N
• SMILES： S(CC(NC1C(C)=CC=CC=1CC)=O)C1CC(C2C=CC=CN=2)=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 428.16708258g/mol
• Monoisotopic Mass: 428.16708258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 92Ų

Additional information on N-(2-ethyl-6-methylphenyl)-2-{4-(pyridin-2-yl)-3H-1,5-benzodiazepin-2-ylsulfanyl}acetamide

Comprehensive Overview of N-(2-ethyl-6-methylphenyl)-2-{4-(pyridin-2-yl)-3H-1,5-benzodiazepin-2-ylsulfanyl}acetamide (CAS 1189945-51-4)

The compound N-(2-ethyl-6-methylphenyl)-2-{4-(pyridin-2-yl)-3H-1,5-benzodiazepin-2-ylsulfanyl}acetamide (CAS 1189945-51-4) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique combination of a benzodiazepine core linked to a pyridine moiety and an acetamide side chain makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential interactions with biological targets, given its multifaceted chemical architecture.

One of the key features of N-(2-ethyl-6-methylphenyl)-2-{4-(pyridin-2-yl)-3H-1,5-benzodiazepin-2-ylsulfanyl}acetamide is its sulfanyl bridge, which enhances its stability and bioavailability. This structural element is often explored in drug design to improve pharmacokinetic properties. The presence of the pyridine ring further contributes to its ability to engage in hydrogen bonding and π-π stacking interactions, which are critical for binding to enzyme active sites or receptor pockets.

In recent years, the scientific community has shown growing interest in benzodiazepine derivatives due to their diverse pharmacological activities. Compounds like CAS 1189945-51-4 are being studied for their potential roles in modulating neurological pathways, inflammation, and even metabolic disorders. This aligns with current trends in precision medicine, where researchers aim to develop targeted therapies with minimal side effects.

The synthesis of N-(2-ethyl-6-methylphenyl)-2-{4-(pyridin-2-yl)-3H-1,5-benzodiazepin-2-ylsulfanyl}acetamide involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. These methods ensure that the final product meets the stringent quality standards required for preclinical and clinical studies.

From an industrial perspective, the demand for novel heterocyclic compounds like CAS 1189945-51-4 is driven by the need for innovative drug candidates. Pharmaceutical companies are investing heavily in R&D to explore its applications in treating chronic diseases, which remain a global health challenge. This compound's versatility also makes it a valuable tool for academic researchers investigating structure-activity relationships (SAR) in drug discovery.

Environmental and safety considerations are paramount when handling N-(2-ethyl-6-methylphenyl)-2-{4-(pyridin-2-yl)-3H-1,5-benzodiazepin-2-ylsulfanyl}acetamide. While it is not classified as a hazardous material, standard laboratory protocols must be followed to ensure safe usage. Proper storage conditions, such as protection from light and moisture, are essential to maintain its stability over time.

In conclusion, CAS 1189945-51-4 represents a fascinating area of research with broad implications for drug development. Its intricate structure and potential therapeutic benefits make it a subject of ongoing investigation. As scientific advancements continue, this compound may pave the way for new treatments addressing unmet medical needs, reinforcing its importance in modern pharmacology.